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Abstract
This application note details the use of Precirol® ATO 5, a glyceryl distearate, as an effective

excipient for improving the flow properties of powders during wet granulation. Poor powder flow

is a significant challenge in pharmaceutical manufacturing, leading to issues in tablet weight

uniformity, content uniformity, and overall process efficiency. Precirol® ATO 5, when

incorporated into a wet granulation formulation, acts as a lubricant and binder, resulting in

granules with superior flowability. This document provides a comprehensive overview,

quantitative data from a relevant study, detailed experimental protocols, and a visual

representation of the workflow.

Introduction
Precirol® ATO 5 is a versatile lipid excipient composed of esters of palmitic and stearic acids.

[1][2] It is widely used in the pharmaceutical industry for various applications, including as a

lubricant, a coating agent for taste masking, and a matrix former for modified-release tablets.[1]

[2][3][4][5] Its application in tablet compression, including wet granulation, is well-documented.

[1][2] In wet granulation, Precirol® ATO 5 helps to produce granules with improved flowability,

which is a critical attribute for successful downstream processing, such as tableting and

capsule filling.

The mechanism by which Precirol® ATO 5 improves powder flow in wet granulation involves

its ability to reduce inter-particle friction and promote the formation of more spherical and
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uniform granules. Its lipidic nature imparts hydrophobicity, which can be advantageous in

controlling the granulation process and the properties of the final granules.

Quantitative Data: Impact of Precirol® ATO 5 on
Powder Flow Properties
A study on the use of Precirol® ATO 5 in a continuous twin-screw melt granulation process

demonstrated a significant improvement in powder flowability with increasing concentrations of

the excipient. The following table summarizes the key findings from this study, illustrating the

positive effect of Precirol® ATO 5 on the Angle of Repose (AoR) and Hausner Ratio (HR), both

of which are indicators of powder flow. A lower Angle of Repose and a Hausner Ratio closer to

1 indicate better flowability.

Formulation

Precirol®
ATO 5
Concentrati
on (% w/w)

Granulation
Temperatur
e (°C)

Angle of
Repose (°)

Hausner
Ratio (HR)

Powder
Flowability

1 15 60 Not specified 1.30 Passable

2 15 70 Not specified 1.18 Good

3 30 60 Not specified 1.16 Good

4 30 70 Not specified 1.15 Good

Data adapted from a study on ascorbic acid granules.[6]

The study concluded that an increase in Precirol® ATO 5 concentration from 15% to 30%

(w/w) improved the performance of the granules for tableting purposes.[6] The flowability of the

granules increased as the concentration of Precirol® ATO 5 and the granulation temperature

were increased.[6]

Experimental Protocols
This section provides a detailed methodology for a typical wet granulation process

incorporating Precirol® ATO 5 to enhance powder flow.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1205813?utm_src=pdf-body
https://www.benchchem.com/product/b1205813?utm_src=pdf-body
https://www.benchchem.com/product/b1205813?utm_src=pdf-body
https://www.researchgate.net/publication/361938920_Effect_of_Precirol_ATO5_concentration_and_twin-screw_melt_granulation_temperature_on_the_physical_properties_of_ascorbic_acid_granules/fulltext/637ebd072f4bca7fd087ba08/Effect-of-Precirol-ATO5-concentration-and-twin-screw-melt-granulation-temperature-on-the-physical-properties-of-ascorbic-acid-granules.pdf
https://www.benchchem.com/product/b1205813?utm_src=pdf-body
https://www.researchgate.net/publication/361938920_Effect_of_Precirol_ATO5_concentration_and_twin-screw_melt_granulation_temperature_on_the_physical_properties_of_ascorbic_acid_granules/fulltext/637ebd072f4bca7fd087ba08/Effect-of-Precirol-ATO5-concentration-and-twin-screw-melt-granulation-temperature-on-the-physical-properties-of-ascorbic-acid-granules.pdf
https://www.benchchem.com/product/b1205813?utm_src=pdf-body
https://www.researchgate.net/publication/361938920_Effect_of_Precirol_ATO5_concentration_and_twin-screw_melt_granulation_temperature_on_the_physical_properties_of_ascorbic_acid_granules/fulltext/637ebd072f4bca7fd087ba08/Effect-of-Precirol-ATO5-concentration-and-twin-screw-melt-granulation-temperature-on-the-physical-properties-of-ascorbic-acid-granules.pdf
https://www.benchchem.com/product/b1205813?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials
Active Pharmaceutical Ingredient (API) with poor flow characteristics

Precirol® ATO 5 (Gattefossé)

Filler (e.g., Microcrystalline Cellulose, Lactose)

Binder (e.g., Povidone K30, Starch paste)

Disintegrant (e.g., Croscarmellose Sodium, Sodium Starch Glycolate)

Granulating Fluid (e.g., Purified Water, Ethanol)

Equipment
High-shear granulator or planetary mixer

Fluid bed dryer or tray dryer

Sieve or milling equipment (e.g., oscillating granulator, cone mill)

Powder flow tester (for Angle of Repose, Carr's Index, Hausner Ratio)

Tapped density tester

Wet Granulation Protocol
Dry Mixing:

1. Accurately weigh the API, Precirol® ATO 5, filler, and disintegrant.

2. Screen all powders through a suitable mesh sieve (e.g., #40 mesh) to break up any

agglomerates.

3. Transfer the screened powders to the bowl of a high-shear granulator or planetary mixer.

4. Mix the powders for 5-10 minutes at a low speed to ensure a homogenous blend.

Granulation:
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1. Prepare the binder solution by dissolving the binder in the granulating fluid.

2. While the powders are being mixed at a low speed, slowly add the binder solution over a

period of 2-5 minutes.

3. After the addition of the binder solution, increase the mixer speed and continue to mix for

an additional 3-5 minutes to form wet granules of the desired consistency. The endpoint

can be determined by the "snowball" test, where a small amount of the wet mass can be

squeezed in the hand to form a non-friable ball.

Drying:

1. Transfer the wet granules to a fluid bed dryer or spread them evenly on trays for a tray

dryer.

2. Dry the granules at a suitable temperature (e.g., 40-60°C) until the desired moisture

content is reached (typically 1-3%). The melting range of Precirol® ATO 5 is 50-60°C, so

the drying temperature should be carefully controlled.[1]

Sizing/Milling:

1. Pass the dried granules through a sieve or mill to obtain the desired particle size

distribution and to break down any oversized agglomerates. A #16 or #20 mesh sieve is

commonly used.

Final Blending and Lubrication:

1. Transfer the sized granules to a blender.

2. If an external lubricant is required, add it at this stage and blend for a short period (e.g., 2-

5 minutes). Note that in some cases, the presence of Precirol® ATO 5 may reduce or

eliminate the need for an additional lubricant.[6]

Powder Flow Characterization
The flow properties of the final granules should be assessed using standard pharmacopeial

methods:
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Angle of Repose: Determined by allowing a funnel of powder to flow onto a flat surface and

measuring the angle of the resulting cone.

Carr's (Compressibility) Index and Hausner Ratio: Calculated from the bulk and tapped

densities of the powder.

Visualizations
Wet Granulation Workflow
The following diagram illustrates the key stages of the wet granulation process with the

incorporation of Precirol® ATO 5.
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Wet Granulation Workflow with Precirol® ATO 5
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Caption: Workflow of the wet granulation process.
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Logical Relationship: Impact of Precirol® ATO 5
This diagram shows the logical relationship between the addition of Precirol® ATO 5 and the

resulting improvement in powder properties.

Impact of Precirol® ATO 5 on Powder Properties

Poor Flowing Powder
(API + Excipients)

Addition of
Precirol® ATO 5

Wet Granulation
Process

Improved Granule Properties

Reduced Inter-particle Friction More Spherical & Uniform Granules

Enhanced Powder Flowability

Click to download full resolution via product page

Caption: Influence of Precirol® ATO 5 on powder flow.

Conclusion
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Precirol® ATO 5 is a highly effective excipient for improving the flow properties of powders in

wet granulation. Its lubricating and binding properties contribute to the formation of uniform,

spherical granules with reduced inter-particulate friction. The inclusion of Precirol® ATO 5 in a

formulation can lead to a more robust and efficient manufacturing process, with improved

weight and content uniformity in the final dosage form. The provided protocols and data serve

as a valuable resource for formulation scientists and researchers looking to overcome

challenges associated with poor powder flow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Precirol® ATO 5 ⋅ Gattefossé [gattefosse.com]

2. pharmaexcipients.com [pharmaexcipients.com]

3. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]

4. cphi-online.com [cphi-online.com]

5. bsce.co.il [bsce.co.il]

6. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Note: Enhancing Powder Flow in Wet
Granulation using Precirol® ATO 5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1205813#precirol-ato-5-in-wet-granulation-for-
improved-powder-flow]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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